Cas no 15024-11-0 (Benzoicacid, 4-nitro-, 4-methylphenyl ester)
15024-11-0 structure
Product Name:Benzoicacid, 4-nitro-, 4-methylphenyl ester
CAS No:15024-11-0
MF:C14H11NO4
MW:257.241443872452
CID:236993
PubChem ID:347154
Update Time:2025-04-19
Benzoicacid, 4-nitro-, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-nitro-, 4-methylphenyl ester
- 4-Nitro-benzoic acid p-tolyl ester
- 15024-11-0
- p-tolyl 4-nitrobenzoate
- Oprea1_164414
- Oprea1_695561
- SR-01000395501
- 4-methylphenyl 4-nitrobenzoate
- AKOS000746693
- SR-01000395501-1
- SCHEMBL5696807
- NSC405663
- DTXSID40324075
- NSC-405663
- EU-0034240
-
- Inchi: 1S/C14H11NO4/c1-10-2-8-13(9-3-10)19-14(16)11-4-6-12(7-5-11)15(17)18/h2-9H,1H3
- InChI Key: VXCLPVZGTDMDND-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 3.8
Experimental Properties
- Density: 1.28
- Boiling Point: 409.7°Cat760mmHg
- Flash Point: 181.9°C
- Refractive Index: 1.605
- PSA: 69.44
Benzoicacid, 4-nitro-, 4-methylphenyl ester Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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